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Compound of Interest

Compound Name: Dinoterb

Cat. No.: B074156

For researchers, scientists, and professionals in drug and herbicide development,
understanding the comparative efficacy and mechanisms of action of different chemical
compounds is paramount. This guide provides a detailed comparison of Dinoterb with other
dinitrophenol herbicides, namely Dinoseb and 4,6-dinitro-o-cresol (DNOC), focusing on their
herbicidal efficacy, mechanism of action, and toxicological profiles. Due to the age of these
compounds and subsequent regulatory restrictions, direct comparative field trial data is limited.
This guide synthesizes the available scientific information to provide a comprehensive

overview.

Executive Summary

Dinoterb, Dinoseb, and DNOC are all dinitrophenol herbicides that share a common
mechanism of action: the uncoupling of oxidative phosphorylation in both plant and animal
cells. This disruption of cellular energy production leads to rapid contact herbicidal effects.
While all three are effective broadleaf herbicides, historical data suggests Dinoterb offers
greater selectivity in cereal crops and is less influenced by climatic conditions compared to
Dinoseb. However, all three compounds have been largely phased out or banned in many
regions due to their high toxicity to non-target organisms, including humans.

Mechanism of Action: Uncoupling Oxidative
Phosphorylation
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The primary mode of action for dinitrophenol herbicides is the disruption of ATP synthesis in
mitochondria.[1][2][3] These lipophilic molecules act as protonophores, transporting protons
across the inner mitochondrial membrane and dissipating the proton gradient that is essential
for the functioning of ATP synthase.[1][3] This uncoupling of the electron transport chain from
ATP synthesis leads to a rapid depletion of cellular energy and ultimately, cell death.[1][3]

At higher concentrations, Dinoterb has also been shown to inhibit the electron transport chain
in mitochondria and the Hill reaction in chloroplasts, further contributing to its phytotoxicity.[1]
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Mechanism of dinitrophenol herbicides as uncouplers of oxidative phosphorylation.

Comparative Data

Due to the historical nature of these herbicides, direct comparative efficacy data from recent
field trials is not readily available. The following tables summarize available data on their
physical properties, toxicity, and general use patterns.

Physical and Chemical Properties
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DNOC (4,6-dinitro-

Property Dinoterb Dinoseb
o-cresol)
Chemical Formula C10H12N205[4] C10H12N20s[5] C7HeN20s
Molar Mass 240.21 g/mol [4] 240.22 g/mol [6] 198.13 g/mol
Dark reddish-brown
Appearance Yellow solid[1] solid or dark orange Yellow solid

viscous liquid[6]

Water Solubility

0.45 mg/L (20 °C)[4]

52 mg/L (20 °C)[6]

Slightly soluble

Melting Point 125.5-126.5 °C[4] 32-42 °C[6] 86.5 °C
Parameter Dinoterb Dinoseb DNOC
Acute Oral LDso (rat) 26 mg/kg[4] 25-60 mg/kg[6][7] ~30 mg/kg

Primary Hazard

High acute toxicity,
potential reproductive

toxicity.[1]

High acute toxicity,
potential for birth
defects and male

sterility.[7]

Extremely toxic to

humans.[8]

Regulatory Status

Banned in the EU,
registrations
suspended in the US
in 1986.[1]

Use cancelled in the
US in 1986.[7]

Registration as a
pesticide cancelled by
the EPA in 1991.[8]

Efficacy and Selectivity

While quantitative, side-by-side comparisons are lacking, historical reports and product

information provide some insights into the relative efficacy and selectivity of these herbicides.

» Dinoterb: Described as acting similarly to dinoseb but with greater selectivity in cereals and

being less dependent on climatic conditions.[1] It was used for post-emergence control of

annual weeds in cereals, alfalfa, and maize, and for pre-emergence control in beans and

peas.[1]
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e Dinoseb: A contact herbicide widely used for the control of broadleaf weeds in a variety of
crops including soybeans, cotton, potatoes, peanuts, and alfalfa.[7] Its phytotoxicity is
influenced by air temperature and is most effective on young, actively growing weeds.[9] The
phenol forms of dinoseb are generally more phytotoxic than the salt formulations.[9]

e DNOC: Used as a contact herbicide for the control of broadleaf weeds in cereals and for the
pre-harvest desiccation of potatoes and leguminous seed crops.[8] It was also used as a
dormant spray insecticide.[8]

Experimental Protocols: A Representative
Methodology for Herbicide Efficacy Trials

While specific protocols for direct comparative studies of these dinitrophenol herbicides are not
available, the following represents a standard methodology for conducting post-emergence
herbicide efficacy field trials, based on established guidelines.[10][11][12]

Objective: To evaluate and compare the efficacy of Dinoterb, Dinoseb, and DNOC for the
control of common broadleaf weeds in a cereal crop (e.g., spring wheat).

Experimental Design:

o Design: Randomized Complete Block Design (RCBD) with four replications.
e Plot Size: Minimum of 2 x 5 meters.

e Treatments:

o Untreated Control

[¢]

Dinoterb (at a low, medium, and high application rate)

o

Dinoseb (at a low, medium, and high application rate)

o

DNOC (at a low, medium, and high application rate)

[¢]

Standard commercial herbicide for comparison.
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Procedure:

o Site Selection: A field with a uniform and dense population of the target broadleaf weed
species.

o Crop Establishment: Sow the cereal crop according to standard agricultural practices for the
region.

» Herbicide Application:
o Apply herbicides at the 2-4 |leaf stage of the weeds and the 3-4 leaf stage of the crop.
o Use a calibrated backpack sprayer with flat-fan nozzles to ensure uniform coverage.

o Record environmental conditions (temperature, humidity, wind speed) at the time of
application.

o Data Collection:

o Weed Control Efficacy: Visually assess the percentage of weed control (0% = no effect,
100% = complete kill) for each species at 7, 14, and 28 days after treatment (DAT).[13]

o Weed Biomass: At 28 DAT, harvest the above-ground biomass of weeds from a
designated quadrat within each plot. Dry the biomass to a constant weight.

o Crop Tolerance: Visually assess crop injury (phytotoxicity) on a scale of 0-100% (0 = no
injury, 100 = crop death) at 7, 14, and 28 DAT.

o Crop Yield: At crop maturity, harvest the grain from the center rows of each plot and
determine the yield.

o Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine
significant differences between treatments.
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End: Results & Conclusion
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A representative workflow for a post-emergence herbicide efficacy trial.

Conclusion

Dinoterb, Dinoseb, and DNOC are potent contact herbicides that share a common mechanism
of uncoupling oxidative phosphorylation. While their use has been discontinued in many
countries due to safety concerns, understanding their comparative attributes remains relevant
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for toxicological studies and the development of new herbicidal compounds. Historical evidence
suggests that Dinoterb may have offered advantages in terms of crop selectivity in cereals
compared to Dinoseb. The lack of recent, direct comparative efficacy data underscores the
importance of rigorous, standardized experimental protocols in the evaluation of both new and
existing herbicidal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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